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Pyriprole: Mechanism of Action

Pyriprole is a veterinary medication used for dogs against external parasites like fleas and ticks [1]. It

belongs to the phenylpyrazole chemical class and acts as an insecticide and acaricide [1].

Its primary mode of action is through contact, and it is rapidly distributed through a dog's hair coat after

topical application. It works by inhibiting γ-aminobutyric acid (GABA)-gated chloride channels (GABAA

receptors) in the nervous system of parasites. This inhibition disrupts normal nerve function, leading to

uncontrolled hyperactivity of the central nervous system and ultimately death of the flea or tick [1].

The diagram below illustrates this target and effect.
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Pyriprole Mechanism of Action on GABA Receptor
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Efficacy Data from a Controlled Study

One controlled laboratory study investigated the efficacy of a single treatment with a 12.5% pyriprole

topical solution against three species of ticks on dogs [2]. The key findings are summarized in the table

below.

Tick Species Cumulative Efficacy over 30 Days Study Details

| Ixodes ricinus | 100% [2] | Animals: 8 treated Beagles Infestation: 50 unfed adult ticks per dog, applied at

various times before and after treatment Assessment: Count of live ticks 48 hours after infestation | |

Rhipicephalus sanguineus | 100% [2] | Animals: 8 treated mixed-breed dogs Infestation: 50 unfed adult

ticks per dog, applied at various times before and after treatment Assessment: Count of live ticks 48 hours
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after infestation | | Dermacentor reticulatus | 98.9% [2] | Animals: 8 treated Beagles Infestation: 50 unfed

adult ticks per dog, applied at various times before and after treatment Assessment: Count of live ticks 48

hours after infestation |

The study reported that the product was well tolerated by all animals [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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